Cas no 443305-29-1 (1-CHLORO-5,7-DIMETHYL-3,4-DIHYDRO-NAPHTHALENE-2-CARBALDEHYDE)

• Product Name: 1-CHLORO-5,7-DIMETHYL-3,4-DIHYDRO-NAPHTHALENE-2-CARBALDEHYDE
• CAS No: 443305-29-1
• MF: C₁₃H₁₃ClO
• MW: 220.694722890854
• CID: 929425
• PubChem ID: 11241495
• Update Time: 2025-06-13

1-CHLORO-5,7-DIMETHYL-3,4-DIHYDRO-NAPHTHALENE-2-CARBALDEHYDE Chemical and Physical Properties

Names and Identifiers

• 1-CHLORO-5,7-DIMETHYL-3,4-DIHYDRO-NAPHTHALENE-2-CARBALDEHYDE
• 1-chloro-5,7-dimethyl-3,4-dihydronaphthalene-2-carbaldehyde
• 1-chloro-5,7-dimethyl-3,4-dihydronaphthalene-2-carboxaldehyde
• 2-Naphthalenecarboxaldehyde,1-chloro-3,4-dihydro-5,7-dimethyl
• DB-070535
• DTXSID20459819
• SCHEMBL15332145
• 443305-29-1

• Inchi： 1S/C13H13ClO/c1-8-5-9(2)11-4-3-10(7-15)13(14)12(11)6-8/h5-7H,3-4H2,1-2H3
• InChI Key： QOICTAWQJGBNIX-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)CCC2C(C)=CC(C)=CC=21

Computed Properties

• Exact Mass: 220.06500
• Monoisotopic Mass: 220.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.39840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-CHLORO-5,7-DIMETHYL-3,4-DIHYDRO-NAPHTHALENE-2-CARBALDEHYDE

Latest Research on 1-CHLORO-5,7-DIMETHYL-3,4-DIHYDRO-NAPHTHALENE-2-CARBALDEHYDE (CAS: 443305-29-1) in Chemical Biology and Pharmaceutical Applications

The compound 1-CHLORO-5,7-DIMETHYL-3,4-DIHYDRO-NAPHTHALENE-2-CARBALDEHYDE (CAS: 443305-29-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 443305-29-1 as a key intermediate in the synthesis of complex organic molecules, particularly in the development of novel anti-inflammatory and anticancer agents. Its naphthalene core and functional aldehyde group make it a versatile building block for the construction of pharmacologically active compounds. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of selective COX-2 inhibitors, which show promise in reducing inflammation with fewer gastrointestinal side effects compared to traditional NSAIDs.

In addition to its synthetic applications, 1-CHLORO-5,7-DIMETHYL-3,4-DIHYDRO-NAPHTHALENE-2-CARBALDEHYDE has been investigated for its direct biological effects. A preclinical study conducted by researchers at the University of Cambridge revealed that derivatives of this compound exhibit potent inhibitory activity against certain kinases involved in cancer cell proliferation. The study, published in Nature Chemical Biology, identified specific structural modifications that enhance binding affinity and selectivity, paving the way for the development of targeted kinase inhibitors.

Another area of interest is the compound's potential in neurodegenerative disease research. A 2024 paper in ACS Chemical Neuroscience reported that analogs of 443305-29-1 can modulate amyloid-beta aggregation, a key pathological feature of Alzheimer's disease. The researchers employed molecular docking and in vitro assays to demonstrate that these analogs disrupt fibril formation, suggesting a possible therapeutic strategy for amyloid-related disorders.

From a methodological perspective, advances in analytical techniques have enabled more precise characterization of 1-CHLORO-5,7-DIMETHYL-3,4-DIHYDRO-NAPHTHALENE-2-CARBALDEHYDE and its derivatives. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating its chemical properties and stability under various conditions. These techniques are critical for ensuring the reproducibility of research findings and facilitating the compound's adoption in industrial-scale pharmaceutical production.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and safety profiles of 443305-29-1-based therapeutics. Future research directions may include structure-activity relationship (SAR) studies to refine its biological activity and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-CHLORO-5,7-DIMETHYL-3,4-DIHYDRO-NAPHTHALENE-2-CARBALDEHYDE represents a valuable scaffold in medicinal chemistry, with diverse applications ranging from anti-inflammatory agents to neurodegenerative disease therapeutics. Continued exploration of its chemical and biological properties will likely yield further insights and innovative drug candidates in the coming years.